Cas no 2189497-69-4 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide)
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)pent-4-enamide
- N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide
- N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide
-
- Inchi: 1S/C16H21N3O2/c1-4-5-8-16(20)17-11-14(15-7-6-9-21-15)19-13(3)10-12(2)18-19/h4,6-7,9-10,14H,1,5,8,11H2,2-3H3,(H,17,20)
- InChI Key: JTPILGSNXVLNPI-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(CNC(CCC=C)=O)N1C(C)=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 361
- XLogP3: 2.1
- Topological Polar Surface Area: 60.1
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6519-5168-2μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-5μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-10μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-20μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-1mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-2mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-3mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-4mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-5mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5168-10mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide |
2189497-69-4 | 10mg |
$118.5 | 2023-09-08 |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide
Professional Introduction to N-[2-(3,5-dimethyl-1H-pyrazol-1-yl-2-(furan-2-yl)ethyl]pent-4-enamide (CAS No. 2189497-69-4)
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2189497-69-4, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The molecular structure of this amide derivative incorporates key pharmacophores that make it a promising candidate for further investigation in drug discovery and therapeutic applications.
The core framework of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide is built around a pent-4-enamide backbone, which is flanked by two distinct aromatic systems: a 3,5-dimethylpyrazole moiety and a furan ring. These structural elements contribute to the compound's unique chemical properties and potential biological activities. The dimethylpyrazole group is known for its role in various bioactive molecules, often contributing to binding interactions with biological targets. Meanwhile, the furan ring introduces additional conformational flexibility and can influence the compound's solubility and metabolic stability.
In recent years, there has been growing interest in pyrazole derivatives due to their versatile biological properties. Pyrazoles are heterocyclic compounds that exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 3,5-dimethyl substituents in N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide enhances its potential bioactivity by influencing electronic distribution and steric interactions with biological targets. This modification has been strategically employed in medicinal chemistry to optimize binding affinities and selectivity.
The furan moiety in this compound adds another layer of complexity and functionality. Furan derivatives are well-documented for their role in various therapeutic contexts, including antiviral and anticancer applications. The incorporation of a furan ring into the N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide structure not only enhances its structural diversity but also opens up possibilities for unique interactions with biological systems. The furan ring can engage in hydrogen bonding and π-stacking interactions, which are critical for modulating biological activity.
One of the most compelling aspects of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-y)ethyl]pentenamide is its potential as a scaffold for drug development. The combination of the pyrazole and furan units provides a rich chemical space for designing molecules with tailored biological properties. Researchers have been exploring such derivatives to identify novel therapeutic agents that can address unmet medical needs. The pentenamide moiety further contributes to the compound's complexity by introducing an amide bond, which is commonly found in biologically active peptides and small molecules.
Recent studies have highlighted the importance of amide-based compounds in drug discovery. Amides are known for their stability under physiological conditions and their ability to form hydrogen bonds, making them excellent candidates for modulating protein-protein interactions. In the context of N-[2-(3,5-dimethyl-pyrazol -1 -yl)-2(furan - 2 - yl) ethyl] pent - 4 - en amide , the amide group could play a crucial role in mediating interactions with target proteins or enzymes. This has prompted investigations into how variations in the amide bond can influence bioactivity and selectivity.
The synthesis of N-[2-(3,5-dimethyl-H-pyrazol - 1 - yl)- 2 ( furan - 2 - yl) ethyl] pent - 4 - en amide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole-furan bridge and subsequent functionalization to introduce the pentenamide group. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and precision.
The pharmacological profile of N-[2-(3,5-dimethyl-H-pyrazol - 1 - yl)- 2 ( furan - 2 - yl) ethyl] pent - 4 - en amide is still under active investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions such as inflammation or cancer. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible clinical benefits.
The development of new drugs often involves iterative cycles of synthesis, testing, and optimization. N[([3(35dimethypyrazol-l-yi]-[email protected](furan-Z-yi)] etht])pen-t enam ide serves as an excellent example of how structural modifications can lead to novel bioactive molecules. By systematically varying substituents on the pyrazole or furan rings , researchers can fine-tune the pharmacological properties of interest . This approach underscores the importance of structural diversity in drug discovery efforts .
In conclusion , N[([35dimethypyra zol-l-yi]-[email protected](furan-Z-yi)] etht])pen-t enam ide (CAS No .2189497_69_4 ) represents an exciting advancement i n chemical biomedicine . Its unique structure , combining key pharmacophores like pyra zole , furan , an d p enten ami de , makes i t a promisin g scaffold f or future dr ugs . While more research i s needed t o fully understand i ts therapeutic potential , t he preliminary findings suggest t hat t his compoun d holds great promise f or addressing various health challenges . As synthetic methods continue t o improve , we can expect t o see even more innovative applications emerge from such versatile molecular platforms .
2189497-69-4 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pent-4-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)